molecular formula C18H17NO4 B8576743 Methyl 6-(benzyloxy)-5-methoxy-1H-indole-2-carboxylate

Methyl 6-(benzyloxy)-5-methoxy-1H-indole-2-carboxylate

Cat. No.: B8576743
M. Wt: 311.3 g/mol
InChI Key: YBCXIYGJMXKYOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-(benzyloxy)-5-methoxy-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C18H17NO4 and its molecular weight is 311.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H17NO4

Molecular Weight

311.3 g/mol

IUPAC Name

methyl 5-methoxy-6-phenylmethoxy-1H-indole-2-carboxylate

InChI

InChI=1S/C18H17NO4/c1-21-16-9-13-8-15(18(20)22-2)19-14(13)10-17(16)23-11-12-6-4-3-5-7-12/h3-10,19H,11H2,1-2H3

InChI Key

YBCXIYGJMXKYOZ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C(=C1)C=C(N2)C(=O)OC)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the azidocinnamate (55) (12.2 g, 36.0 mmol) prepared as described in example 247 in xylene (300 mL) was added dropwise to refluxing xylene (100 mL) over 1.5 h, the reaction mixture was heated at reflux for a further 15 min and then most of the xylene was removed by distillation. The residue, on cooling to room temperature, formed a fine cream precipitate of methyl-6-(benzyloxy)-5-methoxyindole-2-carboxylate which was collected by filtration. The remaining xylene was removed from the mother liquor azeotropically with ethanol, the residue was recrystallized from ethanol to give further methyl-6-(benzyloxy)-5-methoxyindole-2-carboxylate. The mother liquor was again concentrated and the residue recrystallized. The methyl-6-(benzyloxy)-5-methoxyindole-2-carboxylate (56) (9.9 g total, 88%) was used in the next step without purification. Found: C, 69.38; H, 5.54; N, 4.55. C18H17NO4 requires: C, 69.44; H, 5.50; N, 4.50.
Name
azidocinnamate
Quantity
12.2 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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